Cas no 1970-46-3 (Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)-)

• Product Name: Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)-
• CAS No: 1970-46-3
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 221065
• PubChem ID: 344841
• Update Time: 2025-04-19

Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-chloro-2-methyl-N-(4-methylphenyl)-
• 2-chloro-2-methyl-N-(4-methylphenyl)propanamide
• AC1L81H7
• NSC401963
• NSC-401963
• 1970-46-3
• DTXSID30322747

• Inchi： 1S/C11H14ClNO/c1-8-4-6-9(7-5-8)13-10(14)11(2,3)12/h4-7H,1-3H3,(H,13,14)
• InChI Key： GOWZDDGOHMFWPZ-UHFFFAOYSA-N
• SMILES： ClC(C)(C)C(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 211.07652
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 3.02390